Cas no 2228392-50-3 (3-(2-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(2-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228392-50-3
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• CID: 6308057
• PubChem ID: 165634342
• Update Time: 2025-06-07

3-(2-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1977152
• 2228392-50-3

• Inchi： 1S/C11H12ClNO2/c1-11(2)7(8(11)10(14)15)6-4-3-5-13-9(6)12/h3-5,7-8H,1-2H3,(H,14,15)
• InChI Key： SQRBREHEXOTVQB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C1C(C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 225.0556563g/mol
• Monoisotopic Mass: 225.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(2-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 3-(2-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228392-50-3)

3-(2-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by the chemical identifier CAS No. 2228392-50-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropane ring substituted with a chloropyridine moiety, which imparts unique electronic and steric properties. The structural motif of 3-(2-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid makes it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel bioactive molecules.

The cyclopropane ring is a highly strained three-membered heterocycle that often serves as a key pharmacophore in medicinal chemistry. Its rigid structure can effectively engage with biological targets, leading to high binding affinity and selectivity. In contrast, the chloropyridine substituent introduces electron-withdrawing effects and potential hydrogen bonding capabilities, enhancing the compound's interactability with biological systems. The presence of two methyl groups at the 2-position of the cyclopropane ring further modifies the steric environment, influencing the compound's conformational flexibility and reactivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that 3-(2-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid may interact with proteins through a combination of hydrophobic interactions, π-stacking, and polar contacts. These interactions are critical for designing molecules with enhanced pharmacological properties. For instance, computational studies have indicated that this compound could exhibit inhibitory activity against certain enzyme targets by occupying specific binding pockets within the active sites.

The synthesis of 3-(2-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a significant challenge due to the structural complexity of the molecule. However, modern synthetic methodologies have made considerable progress in facilitating such transformations. One common approach involves the functionalization of a cyclopropanecarboxylic acid derivative followed by nucleophilic substitution at the pyridine ring. Alternatively, transition metal-catalyzed cross-coupling reactions have been employed to introduce the chloropyridine moiety efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative methodologies in accessing structurally diverse bioactive compounds.

In terms of biological activity, preliminary investigations into 3-(2-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid have revealed potential applications in modulating biological pathways relevant to human health. For example, its structural features suggest that it may interfere with signaling pathways involving kinases or other enzyme targets implicated in diseases such as cancer and inflammatory disorders. While comprehensive pharmacological studies are still underway, these early findings underscore the compound's promise as a scaffold for developing novel therapeutic agents.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 3-(2-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid. Predictive models trained on large datasets have been instrumental in identifying molecular fragments that exhibit desirable pharmacokinetic properties. These models can also predict potential side effects or toxicity profiles before experimental validation is required, significantly reducing the time and cost associated with drug development pipelines.

The role of CAS No. 2228392-50-3 as an identifier ensures unambiguous characterization and tracking of this compound throughout its lifecycle, from synthesis to application. This level of specificity is crucial for regulatory compliance and for facilitating collaboration among researchers across different institutions and disciplines. The standardized nomenclature provided by CAS numbers enhances reproducibility and transparency in scientific research.

Future directions for research on 3-(2-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid may include exploring its derivatives to optimize its pharmacological profile further. By modifying substituents on either the cyclopropane ring or the chloropyridine moiety, researchers can fine-tune interactions with biological targets while minimizing off-target effects. Additionally, investigating its potential as an intermediate in larger synthetic schemes could open new avenues for accessing more complex molecules with therapeutic relevance.

The growing interest in biologically active heterocycles underscores their importance as building blocks in medicinal chemistry. Compounds like 3-(2-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid exemplify how structural diversity can be leveraged to develop innovative solutions for unmet medical needs. As our understanding of biological systems continues to evolve, so too will our ability to design molecules that precisely modulate these systems for therapeutic benefit.